Cas no 151699-17-1 (1-Propanone,2-methyl-1-(2-thioxo-3-thiazolidinyl)-)

• Product Name: 1-Propanone,2-methyl-1-(2-thioxo-3-thiazolidinyl)-
• CAS No: 151699-17-1
• MF: C₇H₁₁NOS₂
• MW: 189.298339128494
• CID: 99461
• PubChem ID: 12666424
• Update Time: 2025-04-18

1-Propanone,2-methyl-1-(2-thioxo-3-thiazolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-methyl-1-(2-thioxo-3-thiazolidinyl)-
• 1-Propanone, 2-methyl-1-(2-thioxo-3-thiazolidinyl)-
• 151699-17-1
• 2-methyl-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)propan-1-one
• SCHEMBL10047915

• Inchi： 1S/C7H11NOS2/c1-5(2)6(9)8-3-4-11-7(8)10/h5H,3-4H2,1-2H3
• InChI Key： VJOPDUBPKAZBCM-UHFFFAOYSA-N
• SMILES： S1C(N(C(C(C)C)=O)CC1)=S

Computed Properties

• Exact Mass: 189.02833
• Monoisotopic Mass: 189.02820632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• PSA: 20.31